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Compound of Interest

Compound Name: Cholesteryl Petroselinate

Cat. No.: B15601930

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of cholesteryl cis-6-octadecenoate,
also known as cholesteryl petroselinate. It covers its fundamental physicochemical
properties, detailed experimental protocols for its synthesis and analysis, and its role in
biological systems, particularly in cellular signaling and its application in drug delivery systems.

Core Data Presentation

This section summarizes the key quantitative data for cholesteryl cis-6-octadecenoate. While
specific experimental values for some properties of this particular ester are not readily available
in the literature, data for structurally similar cholesteryl esters are provided for comparative
purposes.

© 2025 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b15601930?utm_src=pdf-interest
https://www.benchchem.com/product/b15601930?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15601930?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Property Value Reference/Note
Molecular Weight 651.1 g/mol [1]
Molecular Formula C45H7802 [1]
CAS Number 19485-80-4 [1]

Physical State

Likely a white or off-white solid

at room temperature.

Based on properties of similar

cholesteryl esters.

Melting Point

Not specifically reported.
Cholesteryl esters exhibit
complex phase behavior with
crystal and liquid crystal
transitions.[2][3] For
comparison, Cholesteryl
Palmitate has a melting point
of 75-77 °C.

Boiling Point

Not reported due to thermal

lability.

Solubility

Expected to be soluble in
nonpolar organic solvents like
chloroform, ether, and toluene,

and insoluble in water.

Based on general solubility of

cholesteryl esters.

Liquid Crystal Phase

Forms a monotropic

cholesteric liquid crystal phase.

[2]

It does not form a smectic
phase.[2][3]

Chemical Structure

The structure of cholesteryl cis-6-octadecenoate consists of a cholesterol molecule esterified

with petroselinic acid (cis-6-octadecenoic acid).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to Cholesteryl cis-6-
octadecenoate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15601930#cholesteryl-cis-6-octadecenoate-
molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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